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Compound of Interest

Compound Name: 1-Bromotridecane

Cat. No.: B143060 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
1-Bromotridecane, a long-chain alkyl bromide, serves as a key intermediate in various organic

syntheses. Its utility in the development of novel chemical entities, including potential

therapeutic agents and functional materials, necessitates a thorough understanding of its

fundamental physical characteristics. This technical guide provides a comprehensive overview

of the core physical properties of 1-Bromotridecane, complete with detailed experimental

protocols for their determination. The information presented herein is intended to support

researchers and professionals in the fields of chemistry and drug development in the effective

handling, characterization, and application of this compound.

Core Physical Properties
The physical properties of 1-Bromotridecane are crucial for its application in synthesis,

purification, and formulation. A summary of these properties is presented in the table below,

compiled from various reputable chemical data sources.
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Property Value

Molecular Formula C₁₃H₂₇Br[1][2][3]

Molecular Weight 263.26 g/mol [1][2][4]

Appearance Colorless to light yellow liquid/oil[2][3]

Melting Point 4-7 °C[2][3][5][6]

Boiling Point 148-150 °C at 10 mmHg[2][3][5][6]

Density 1.03 g/mL at 25 °C[2][5][6]

Refractive Index (n20/D) 1.459[2][3][5][6]

Solubility

Soluble in chloroform and methanol.[2][3][6]

Generally soluble in organic solvents but poorly

soluble in water.[7][8][9][10]

Vapor Density 9.2 (vs air)[2][5][6]

Flash Point >110 °C (>230 °F)[2][6]

CAS Number 765-09-3[1][2][3]

Experimental Protocols
Accurate determination of physical properties is fundamental to chemical research. The

following sections detail the standard methodologies for measuring the key physical

parameters of liquid compounds like 1-Bromotridecane.

Determination of Boiling Point (Micro-Boiling Point
Method using a Thiele Tube)
The boiling point of a liquid is the temperature at which its vapor pressure equals the

surrounding atmospheric pressure. For small sample volumes, the micro-boiling point method

is highly effective.

Apparatus:

Thiele tube
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Thermometer (calibrated)

Small test tube (e.g., Durham tube)

Capillary tube (sealed at one end)

Heat source (Bunsen burner or heating mantle)

Mineral oil or other suitable heating bath fluid

Rubber band or wire for attaching the test tube to the thermometer

Procedure:

A small amount of 1-Bromotridecane (approximately 0.5 mL) is placed into the small test

tube.

A capillary tube, sealed at one end, is inverted and placed into the test tube containing the

sample.

The test tube is attached to a thermometer using a rubber band, ensuring the sample is level

with the thermometer bulb.

The Thiele tube is filled with mineral oil to a level just above the side arm.

The thermometer and test tube assembly are immersed in the Thiele tube, ensuring the

rubber band is above the oil level to prevent it from dissolving.

The side arm of the Thiele tube is gently heated. As the temperature rises, air trapped in the

capillary tube will be expelled, seen as a slow stream of bubbles.

Heating is continued until a rapid and continuous stream of bubbles emerges from the

capillary tube. This indicates that the sample has reached its boiling point and its vapor is

filling the capillary.

The heat source is removed, and the apparatus is allowed to cool slowly.
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The boiling point is the temperature at which the stream of bubbles ceases and the liquid is

drawn back into the capillary tube.[11] This temperature is recorded.

The procedure should be repeated to ensure accuracy.

Determination of Melting Point
For substances like 1-Bromotridecane, which has a melting point near room temperature, a

standard melting point apparatus can be used.

Apparatus:

Melting point apparatus (e.g., Mel-Temp or similar)

Capillary tubes (sealed at one end)

Sample of 1-Bromotridecane (solidified by cooling)

Procedure:

A small amount of solidified 1-Bromotridecane is introduced into the open end of a capillary

tube.

The tube is tapped gently to pack the sample into the sealed end, to a height of about 2-3

mm.

The loaded capillary tube is placed in the heating block of the melting point apparatus.

The sample is heated at a steady and slow rate (approximately 1-2 °C per minute) as the

temperature approaches the expected melting point.

The temperature at which the first drop of liquid appears is recorded as the beginning of the

melting range.

The temperature at which the entire solid has turned into a clear liquid is recorded as the end

of the melting range.[12][13][14][15] For a pure compound, this range should be narrow (0.5-

2 °C).
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Determination of Density
The density of a liquid is its mass per unit volume. This can be determined gravimetrically.

Apparatus:

Pycnometer or a volumetric flask (e.g., 1 mL or 5 mL)

Analytical balance

Thermometer

Constant temperature bath

Procedure:

The empty, clean, and dry pycnometer is weighed accurately on an analytical balance.

The pycnometer is filled with 1-Bromotridecane, ensuring no air bubbles are trapped. The

temperature of the liquid should be controlled, typically at 25 °C using a water bath.

The filled pycnometer is weighed again to determine the mass of the liquid.

The volume of the pycnometer is determined by repeating the procedure with a reference

liquid of known density, such as deionized water.

The density of 1-Bromotridecane is calculated by dividing the mass of the liquid by the

volume of the pycnometer.[16][17][18][19][20]

Determination of Refractive Index
The refractive index is a measure of how much the path of light is bent, or refracted, when

entering a material. It is a characteristic property of a substance.

Apparatus:

Abbe refractometer

Constant temperature water bath
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Dropper or pipette

Lint-free tissue

Solvent for cleaning (e.g., acetone or ethanol)

Procedure:

The refractometer is turned on and the prism temperature is set to the desired value

(commonly 20 °C) using the circulating water bath.

The prism is cleaned with a suitable solvent and dried with a lint-free tissue.

A few drops of 1-Bromotridecane are placed on the surface of the measuring prism using a

clean dropper.

The prism is closed and the light source is positioned.

While looking through the eyepiece, the handwheel is adjusted until the boundary between

the light and dark regions is sharp and centered in the crosshairs.

The refractive index value is read from the instrument's scale.[1][2][3][5][6]

Visualization of Experimental Workflow
The following diagram illustrates a generalized workflow for the characterization of a liquid

organic compound such as 1-Bromotridecane.
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Experimental Workflow for Physical Property Determination

Sample Preparation

Physical Property Measurement

Data Analysis & Reporting

Obtain 1-Bromotridecane Sample

Assess Purity (e.g., GC-MS)

Boiling Point Determination
(Thiele Tube)

Melting Point Determination
(Cooling & Melting Point Apparatus)

Density Measurement
(Pycnometer)

Refractive Index Measurement
(Abbe Refractometer)

Record All Measurements

Compare with Literature Values

Generate Technical Report

Click to download full resolution via product page

Caption: Workflow for determining the physical properties of 1-Bromotridecane.

Application in Research and Development
Alkyl halides, including 1-Bromotridecane, are versatile reagents in organic synthesis.[21]

They are frequently employed in alkylation reactions to form new carbon-carbon and carbon-

heteroatom bonds. In the context of drug development, the long alkyl chain of 1-
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Bromotridecane can be incorporated into molecules to increase their lipophilicity, which can

influence pharmacokinetic properties such as absorption and membrane permeability.[22][23]

[24] While 1-Bromotridecane itself is not typically considered a biologically active signaling

molecule, it serves as a crucial building block in the synthesis of more complex structures that

may exhibit biological activity.[25] For instance, it has been used in the synthesis of labeled

fatty acids and other complex organic molecules.

Conclusion
This technical guide has provided a detailed summary of the key physical properties of 1-
Bromotridecane, along with standardized experimental protocols for their measurement. The

accurate determination of these properties is essential for the effective use of this compound in

research and industrial applications. The provided information serves as a valuable resource

for scientists and professionals engaged in chemical synthesis and drug development,

facilitating the safe and efficient handling and application of 1-Bromotridecane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing
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